BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercially available sources of Alpidem-d14
for research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Alpidem-d14

Cat. No.: B564242

Alpidem-d14: A Technical Guide for Research
Applications

This guide provides an in-depth overview of commercially available Alpidem-d14, a deuterated
analog of Alpidem, for use in research settings. It is intended for researchers, scientists, and
drug development professionals, offering detailed information on sourcing, technical
specifications, and relevant experimental applications.

Commercial Availability and Specifications

Alpidem-d14 is available from several chemical suppliers catering to the research community.
It is primarily used as an internal standard in quantitative mass spectrometry-based analyses
due to its mass shift relative to the parent compound, Alpidem. Below is a summary of suppliers
and the typical product specifications.

Table 1: Commercial Suppliers of Alpidem-d14
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. Molecular Molecular
Supplier CAS Number . Notes
Formula Weight
For research use
MedChemExpres
1189962-23-9 C21H9oD14CI2N3O  418.42 only; not for
S
human use.[1]
- Sells highly pure
Pharmaffiliates 1189962-23-9 C21H9oD14CI2N3O  418.42 )
Alpidem-d14.
Intended solely
Clearsynth 1189962-23-9 Not specified Not specified for research
purposes.[2]
Table 2: Technical Data for Alpidem-d14
Parameter Specification Source
Purity >98% (Typically by HPLC) [3]
Not explicitly stated by
Isotopic Enrichment suppliers, but high enrichment

is standard for such reagents.

Typically supplied as a solid

Formulation

[3]

powder.
Store at -20°C for long-term General recommendation for
Storage N
stability. deuterated standards.
Soluble in organic solvents
Solubility such as DMSO and Dimethyl General chemical properties.

Formamide.

Mechanism of Action and Signaling

Alpidem is an anxiolytic agent from the imidazopyridine class. Unlike traditional

benzodiazepines, it exhibits a unique pharmacological profile. It acts as a positive allosteric

modulator at the gamma-aminobutyric acid (GABA) type A receptor, specifically showing high

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.medchemexpress.com/cas/1189962-23-9.html
https://clearsynth.com/categories
https://www.benchchem.com/product/b564242?utm_src=pdf-body
https://m.chemicalbook.com/Manufacturers/alpidem.htm
https://m.chemicalbook.com/Manufacturers/alpidem.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

affinity for the al subunit.[4] This interaction enhances the effect of GABA, the primary
inhibitory neurotransmitter in the central nervous system, leading to its anxiolytic effects.[4][5]
Additionally, Alpidem has been identified as a selective ligand for the Translocator Protein 18
kDa (TSPO), previously known as the peripheral benzodiazepine receptor, which is located on
the outer mitochondrial membrane and is involved in processes like steroid synthesis.[6]
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Figure 1. Simplified signaling pathway for Alpidem.

Experimental Protocols

Deuterated standards like Alpidem-d14 are critical for quantitative analysis using mass
spectrometry, particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
The following is a generalized protocol for the use of Alpidem-d14 as an internal standard for
quantifying Alpidem in a biological matrix (e.g., plasma).

Protocol: Quantification of Alpidem in Plasma using LC-
MS/MS

1. Materials and Reagents:

e Alpidem-d14 (Internal Standard, 1S)
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Alpidem (Analyte standard)
Blank plasma
Acetonitrile (ACN) with 0.1% formic acid (Protein Precipitation Solution)
Methanol (for stock solutions)
HPLC-grade water with 0.1% formic acid (Mobile Phase A)
HPLC-grade ACN with 0.1% formic acid (Mobile Phase B)
. Preparation of Stock and Working Solutions:
Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve Alpidem in methanol.
IS Stock Solution (1 mg/mL): Accurately weigh and dissolve Alpidem-d14 in methanol.

Working Solutions: Prepare serial dilutions of the analyte stock solution in a 50:50 ACN:water
mixture to create calibration standards. Prepare a working solution of the IS at an
appropriate concentration (e.g., 100 ng/mL).

. Sample Preparation (Protein Precipitation):

Pipette 50 pL of plasma sample, calibration standard, or quality control sample into a
microcentrifuge tube.

Add 10 pL of the IS working solution to all tubes (except blank matrix).

Add 150 pL of ice-cold Protein Precipitation Solution (ACN with 0.1% formic acid).
Vortex vigorously for 1 minute to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to an HPLC vial for analysis.

. LC-MS/MS Analysis:
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LC System: Agilent HP 1100 chromatograph or equivalent.[7]
Column: A suitable C18 reversed-phase column (e.g., Luna Max RP).[7]
Mobile Phase: Gradient elution with Mobile Phase A and Mobile Phase B.

Mass Spectrometer: LCT Premier Micromass spectrometer or equivalent triple quadrupole
instrument.[7]

lonization Mode: Electrospray lonization (ESI), positive mode.

Detection: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion
transitions for both Alpidem and Alpidem-d14.

. Data Analysis:
Integrate the peak areas for the analyte and the internal standard.
Calculate the ratio of the analyte peak area to the IS peak area.

Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

Determine the concentration of Alpidem in the unknown samples by interpolating their peak
area ratios from the calibration curve.
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Figure 2. General workflow for quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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